Cas no 1227269-14-8 (2-Iodo-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 2-Iodo-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1227269-14-8
• MF: C₇H₅IN₂
• MW: 244.032473325729
• MDL: MFCD16875868
• CID: 2168001
• PubChem ID: 74891978
• Update Time: 2025-06-14

2-Iodo-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-azaindole
• 2-Iodo-1H-pyrrolo[3,2-c]pyridine
• AK204356
• FCH1348795
• DB-228141
• CS-0155571
• SCHEMBL20004291
• 1227269-14-8
• DTXSID501301276
• MFCD16875868
• 1H-Pyrrolo[3,2-c]pyridine, 2-iodo-
• I10139
• AKOS027254097
• SY259810
• AS-61672

• MDL： MFCD16875868
• Inchi： 1S/C7H5IN2/c8-7-3-5-4-9-2-1-6(5)10-7/h1-4,10H
• InChI Key： CVHPZAJQSHPDRC-UHFFFAOYSA-N
• SMILES： IC1=CC2C=NC=CC=2N1

Computed Properties

• Exact Mass: 243.94975g/mol
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 1.7

Additional information on 2-Iodo-1H-pyrrolo[3,2-c]pyridine

Recent Advances in the Application of 2-Iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1227269-14-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1227269-14-8) has recently emerged as a key scaffold in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This heterocyclic compound, characterized by its iodine-substituted pyrrolopyridine core, has been extensively studied for its role in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. Recent literature highlights its utility in cross-coupling reactions, enabling the synthesis of complex bioactive molecules with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Iodo-1H-pyrrolo[3,2-c]pyridine as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to derivatize the iodine moiety, yielding compounds with nanomolar potency against BTK. This work underscores the compound's significance in addressing autoimmune diseases and B-cell malignancies, with several derivatives currently undergoing preclinical evaluation.

In the field of radiopharmaceuticals, 2-Iodo-1H-pyrrolo[3,2-c]pyridine has shown promise as a precursor for radioiodination. A recent Nuclear Medicine and Biology publication (2024) reported its use in developing PET tracers for neurodegenerative disease imaging. The iodine atom's strategic placement allows for straightforward isotopic exchange with iodine-124, producing radiolabeled compounds with excellent blood-brain barrier penetration and target specificity for tau protein aggregates.

The compound's unique electronic properties have also attracted attention in materials science applications. Research from ACS Applied Materials & Interfaces (2023) revealed that 2-Iodo-1H-pyrrolo[3,2-c]pyridine derivatives can serve as efficient organic semiconductors when incorporated into π-conjugated systems. These findings open new avenues for developing bioelectronic devices that interface with biological systems.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and purity of 2-Iodo-1H-pyrrolo[3,2-c]pyridine production. A 2024 Organic Process Research & Development paper detailed a novel continuous-flow synthesis approach that reduces reaction times from hours to minutes while maintaining >98% purity. This technological breakthrough addresses previous challenges in large-scale manufacturing of this valuable intermediate.

Looking forward, the diverse applications of 2-Iodo-1H-pyrrolo[3,2-c]pyridine continue to expand across multiple disciplines. Its combination of synthetic accessibility and biological relevance positions it as a privileged structure in drug discovery programs. Ongoing research is exploring its potential in PROTAC design, covalent inhibitor development, and as a fluorescent probe for biological imaging. The compound's versatility ensures it will remain a focus of chemical biology research in the coming years.